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Monophosphothiamine Monophosphothiamine Thiamine(1+) monophosphate chloride is an organic chloride salt of thiamine(1+) monophosphate. It is an organic chloride salt and a thiamine phosphate. It contains a thiamine(1+) monophosphate.
Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate.
Brand Name: Vulcanchem
CAS No.: 532-40-1
VCID: VC0146195
InChI: InChI=1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)/p-1
SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)([O-])[O-]
Molecular Formula: C12H18ClN4O4PS
Molecular Weight: 380.79 g/mol

Monophosphothiamine

CAS No.: 532-40-1

Reference Standards

VCID: VC0146195

Molecular Formula: C12H18ClN4O4PS

Molecular Weight: 380.79 g/mol

Monophosphothiamine - 532-40-1

CAS No. 532-40-1
Product Name Monophosphothiamine
Molecular Formula C12H18ClN4O4PS
Molecular Weight 380.79 g/mol
IUPAC Name 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl phosphate
Standard InChI InChI=1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)/p-1
Standard InChIKey GUGWNSHJDUEHNJ-UHFFFAOYSA-N
SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)([O-])[O-]
Canonical SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.[Cl-]
Description Thiamine(1+) monophosphate chloride is an organic chloride salt of thiamine(1+) monophosphate. It is an organic chloride salt and a thiamine phosphate. It contains a thiamine(1+) monophosphate.
Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate.
Synonyms Vitamin B1 Phosphate; Extraneurina; Fosbione; Monophosphothiamine; Neurifosforil; Novaneurina; Novobeta; Phosbitamin; Phosphothiamin; Phosphothiamine; Sineurina; Superneurina; TMP; TMP (thiamin ester); Thiamin monophosphate; Thiamine monophosphate; T
PubChem Compound 15942892
Last Modified Nov 11 2021
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